[(3-fluorophenyl)(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)methyl]malononitrile

• IUPAC Name: 2-[(3-fluorophenyl)-(3-methyl-5-oxo-1,4-dihydropyrazol-4-yl)methyl]propanedinitrile
• InChI: InChI=1S/C14H11FN4O/c1-8-12(14(20)19-18-8)13(10(6-16)7-17)9-3-2-4-11(15)5-9/h2-5,10,12-13H,1H3,(H,19,20)
• InChI Key: JNSKNRAJYKPTPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NNC(=O)C1C(C2=CC(=CC=C2)F)C(C#N)C#N
• Molecular Formula: C14H11FN4O
• Molecular Weight: 270.26 g/mol

Description

The compound appears to contain a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of biological activities and are used in the development of various drugs.

Molecular Structure Analysis

The compound contains a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms. The presence of fluorophenyl and malononitrile groups could influence the compound’s reactivity and properties.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Pyrazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, and antitumor activities.

Future Directions

The future directions for research would depend on the compound’s biological activity and potential applications. Given the wide range of activities exhibited by pyrazole derivatives, there could be potential for further exploration in pharmaceutical research.